Cas no 856201-52-0 (2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid)

• Product Name: 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid
• CAS No: 856201-52-0
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 6423842
• PubChem ID: 165839445
• Update Time: 2025-06-09

2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid
• EN300-1809452
• 856201-52-0

• Inchi： 1S/C15H16O2/c1-10-7-8-12(9-11(2)15(16)17)14-6-4-3-5-13(10)14/h3-8,11H,9H2,1-2H3,(H,16,17)
• InChI Key： LXOXMMPVVPESAX-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC(C)=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid

Introduction to 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS No. 856201-52-0)

2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid, identified by the CAS number 856201-52-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif combining a propanoic acid moiety with a methylnaphthalene substituent, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical studies.

The molecular structure of 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid consists of a propanoic acid backbone substituted at the third carbon with a 4-methylnaphthalene group. This arrangement imparts distinct physicochemical properties, including solubility characteristics and potential interactions with biological targets. The presence of the aromatic ring system, particularly the methylnaphthalene moiety, suggests possible applications in modulating enzyme activities and receptor binding processes, which are critical in the development of novel therapeutic agents.

In recent years, there has been growing interest in naphthalene derivatives due to their diverse biological activities. Studies have demonstrated that compounds incorporating naphthalene scaffolds can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurological disorders. The specific substitution pattern in 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid may enhance its binding affinity to certain biological targets, making it a promising lead compound for further optimization.

Research published in peer-reviewed journals has begun to explore the pharmacological potential of 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid. Initial in vitro studies have shown that this compound exhibits moderate activity against certain kinases and transcription factors, suggesting its utility as an intermediate in the synthesis of more potent inhibitors. Additionally, its structural features may contribute to improved metabolic stability and reduced toxicity compared to earlier generations of similar compounds.

The synthesis of 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

The pharmacokinetic profile of 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid is another critical aspect that has been investigated. Preliminary data indicate that this compound exhibits reasonable oral bioavailability and moderate tissue distribution, which are essential characteristics for an effective therapeutic agent. Further studies are needed to optimize its pharmacokinetic properties through structural modifications aimed at enhancing absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion, 2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS No. 856201-52-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical data, position it as a valuable scaffold for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutic agents.